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For Researchers, Scientists, and Drug Development Professionals

Introduction
JJC8-091 is an atypical dopamine reuptake inhibitor (DRI) derived from modafinil, under

investigation as a potential pharmacotherapy for psychostimulant use disorder.[1] Its

mechanism of action involves binding to the dopamine transporter (DAT), leading to a mild,

slow-onset, and long-duration increase in synaptic dopamine levels in key brain regions like the

nucleus accumbens.[1] Unlike typical DAT inhibitors such as cocaine, JJC8-091 exhibits a

unique pharmacological profile that may reduce abuse liability while still being effective in

mitigating drug-seeking behaviors. These application notes provide a summary of the available

data and detailed protocols for the chronic administration of JJC8-091 in non-human primate

models, specifically rhesus and cynomolgus monkeys, based on published preclinical studies.

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the pharmacokinetics and

receptor binding affinity of JJC8-091 in monkeys.

Table 1: Pharmacokinetic Parameters of Intravenous JJC8-091 in Monkeys
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Parameter Value Species Reference

Half-life (t½) 3.5 hours Rhesus Monkey [1][2][3][4][5]

Dose for t½

determination
1.9 mg/kg, i.v. Rhesus Monkey [1][2][3][4][5]

Further pharmacokinetic parameters such as Cmax, Tmax, AUC, and clearance have not been

detailed in the reviewed literature and would require access to full study publications.

Table 2: Receptor Binding Affinity of JJC8-091

Target Affinity (Ki) Species Reference

Dopamine Transporter

(DAT)
2730 ± 1270 nM

Non-human Primate

(striatum)
[2][3][4]

Dopamine Transporter

(DAT)
16.7 nM Not specified

Dopamine Transporter

(DAT)
230 to 289 nM Not specified [1]

Sigma σ1 Receptor 454–1,010 nM Not specified [1]

Dopamine D2

Receptor
298 nM Not specified [1]

Dopamine D3

Receptor
480 nM Not specified [1]

Signaling Pathway
JJC8-091's primary mechanism of action is the inhibition of the dopamine transporter (DAT).

By blocking DAT, JJC8-091 prevents the reuptake of dopamine from the synaptic cleft back into

the presynaptic neuron. This leads to an accumulation of dopamine in the synapse, thereby

enhancing dopaminergic neurotransmission. The "atypical" nature of JJC8-091 suggests a

different binding conformation or kinetics at the DAT compared to cocaine, resulting in a more
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gradual and sustained increase in dopamine levels, which is thought to contribute to its lower

abuse potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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